Cas no 692272-20-1 (N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide
• CAS No: 692272-20-1
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 6067997
• PubChem ID: 2139612
• Update Time: 2025-10-28

N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-(2-methoxyethyl)-4-phenoxy-
• SR-01000261572-1
• 692272-20-1
• AKOS024608653
• SR-01000261572
• N-(2-methoxyethyl)-4-phenoxybenzenesulfonamide
• F1441-0581

• Inchi： 1S/C15H17NO4S/c1-19-12-11-16-21(17,18)15-9-7-14(8-10-15)20-13-5-3-2-4-6-13/h2-10,16H,11-12H2,1H3
• InChI Key： JRAGVIAVHGDISQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 439.2±55.0 °C(Predicted)
• pka: 10.75±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide

N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide: A Comprehensive Overview

N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide (CAS No. 692272-20-1) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This sulfonamide derivative is characterized by its unique structural features, which include a phenoxybenzene core and a methoxyethyl substituent. These structural elements contribute to its diverse chemical properties and potential biological activities, making it a subject of extensive research in recent years.

The chemical structure of N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide consists of a benzene ring substituted with a phenoxy group at the para position and a sulfonamide group at the ortho position. The methoxyethyl substituent attached to the sulfonamide group further enhances its solubility and reactivity. This combination of functional groups provides a robust platform for various chemical modifications, enabling researchers to explore its potential in drug discovery and materials development.

Recent studies have highlighted the biological activities of N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential therapeutic applications in inflammatory diseases. Additionally, preliminary clinical trials have indicated that it may have a favorable safety profile, making it a promising candidate for further development.

Beyond its anti-inflammatory properties, N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide has also been investigated for its antitumor activities. In vitro and in vivo studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings have sparked interest in exploring its potential as an anticancer agent in combination with other therapeutic modalities.

In the realm of materials science, N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide has shown promise as a functional additive in polymer formulations. Its unique chemical structure allows it to enhance the thermal stability and mechanical properties of polymers, making it suitable for applications in high-performance materials such as coatings, adhesives, and composites. Recent research has focused on optimizing the concentration and distribution of this compound within polymer matrices to achieve optimal performance characteristics.

The synthesis of N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-phenoxybenzenesulfonyl chloride with 2-methoxyethylamine under controlled conditions. This method provides high yields and good purity, making it suitable for large-scale production. Advances in synthetic methodologies have also led to the development of more efficient and environmentally friendly processes, which are crucial for sustainable manufacturing practices.

The physicochemical properties of N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior, which are essential for understanding its biological activities and material properties. For instance, NMR spectroscopy has revealed that the methoxyethyl substituent adopts a conformation that maximizes hydrogen bonding interactions with surrounding molecules, contributing to its enhanced solubility and reactivity.

In conclusion, N-(2-methoxyethyl)-4-phenoxybenzene-1-sulfonamide (CAS No. 692272-20-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for various industrial applications.